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Compound of Interest

Compound Name: AVJ16

Cat. No.: B10830104

Audience: Researchers, scientists, and drug development professionals.

Introduction

AVJ16 is a small molecule inhibitor of the insulin-like growth factor 2 mRNA-binding protein 1
(IGF2BP1).[1] IGF2BP1 is an oncofetal RNA-binding protein that is highly expressed in many
cancers, including the H1299 non-small cell lung cancer cell line, and its expression is often
correlated with poor prognosis. AVJ16 exerts its anti-cancer effects by binding to IGF2BP1 and
interfering with its ability to bind to target mRNAs, leading to the downregulation of key
oncogenes such as KRAS. This application note provides a detailed protocol for the treatment
of the H1299 cell line with AVJ16 and outlines various assays to assess its biological effects,
including inhibition of cell migration, proliferation, and induction of apoptosis.

Mechanism of Action

AVJ16 directly binds to IGF2BP1, a protein that normally stabilizes the messenger RNA
(mRNA) of several pro-oncogenic proteins, including KRAS. By inhibiting IGF2BP1, AVJ16
leads to the degradation of these target mMRNAS, resulting in decreased protein expression and
the subsequent suppression of cancer cell proliferation, migration, and invasion, while
promoting apoptosis.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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line]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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